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Compound of Interest

Compound Name: MIND4

Cat. No.: B15557495

Introduction

MIND4-17 is a potent activator of the Nuclear factor erythroid 2-related factor 2 (NRF2)
signaling pathway.[1][2] It functions as a covalent modifier of the Kelch-like ECH-associated
protein 1 (KEAP1), the primary negative regulator of NRF2.[1][2][3] By covalently modifying a
critical cysteine residue (C151) on KEAP1, MIND4-17 disrupts the KEAP1-NRF2 interaction.[1]
[2] This prevents the ubiquitination and subsequent degradation of NRF2, leading to its
stabilization, nuclear translocation, and the transcription of downstream antioxidant and
cytoprotective genes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone
oxidoreductase 1 (NQO1).[2][4] Due to its mechanism of action, MIND4-17 is a valuable tool for
studying cellular responses to oxidative stress and has therapeutic potential for conditions like
Huntington's disease and diabetic retinopathy.[1][2]

Proper preparation of MIND4-17 stock solutions is critical for ensuring experimental
reproducibility and obtaining accurate, reliable data. This document provides a detailed protocol
for the preparation, storage, and handling of MIND4-17 stock solutions for research use.

Data Presentation: Physicochemical Properties

A summary of the key quantitative data for MIND4-17 is presented in the table below for easy

reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15557495?utm_src=pdf-interest
https://www.benchchem.com/product/b15557495?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml2021
https://pubmed.ncbi.nlm.nih.gov/32020639/
https://www.sigmaaldrich.com/US/en/product/sigma/sml2021
https://pubmed.ncbi.nlm.nih.gov/32020639/
https://www.researchgate.net/figure/MIND4-17-activates-Nrf2-signaling-in-osteoblasts-OB-6-human-osteoblastic-cells-were_fig3_320989954
https://www.benchchem.com/product/b15557495?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml2021
https://pubmed.ncbi.nlm.nih.gov/32020639/
https://pubmed.ncbi.nlm.nih.gov/32020639/
https://pubmed.ncbi.nlm.nih.gov/29285281/
https://www.benchchem.com/product/b15557495?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml2021
https://pubmed.ncbi.nlm.nih.gov/32020639/
https://www.benchchem.com/product/b15557495?utm_src=pdf-body
https://www.benchchem.com/product/b15557495?utm_src=pdf-body
https://www.benchchem.com/product/b15557495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source(s)
5-Nitro-2-{[5-
IUPAC Name (phenoxymethyl)-4-phenyl-4H- [1]

1,2,4-triazol-3-yl]thio}pyridine

CAS Number 345989-24-4 [1]
Molecular Formula C20H15Ns03S [1]
Molecular Weight 405.43 g/mol [1]
Appearance White to brown powder [1]
Purity >98% (HPLC) [1]
Solubility DMSO: =2 mg/mL (with o
warming)
Storage (Solid) 2-8°C [1]
Storage (Stock Solution) -20°C for long-term storage [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MIND4-17 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of MIND4-17 in
Dimethyl Sulfoxide (DMSO), the recommended solvent.

Materials:

MINDA4-17 powder (CAS: 345989-24-4)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials
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o Pipettors and sterile pipette tips

o Vortex mixer

o Water bath or heat block (optional, for gentle warming)
Procedure:

» Pre-Calculation: Before weighing, calculate the required mass of MIND4-17 and volume of
DMSO. To prepare a 10 mM stock solution:

o Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol)

o Example for 1 mL of 10 mM stock:
» Mass (mg) =10 mM x 1 mL x 405.43 g/mol = 4.05 mg
o Therefore, you will need to weigh 4.05 mg of MIND4-17 and dissolve it in 1 mL of DMSO.

o Weighing: Carefully weigh the calculated amount of MIND4-17 powder using an analytical
balance. Tare the balance with a clean microcentrifuge tube or weigh boat before adding the
compound.

e Solubilization:

o Add the appropriate volume of high-purity DMSO to the tube containing the MIND4-17
powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure all solid particles have dissolved. If needed, gentle
warming in a water bath (37°C) can be applied to aid solubilization, as noted in solubility
data.[1]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile microcentrifuge
tubes.
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e Labeling and Storage:

o Clearly label each aliquot with the compound name ("MIND4-17"), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o For short-term storage (days to weeks), store aliquots at 2-8°C.[5]
o For long-term storage (months to years), store aliquots at -20°C, protected from light.[5][6]
Safety Precautions:

 MIND4-17 is classified as a warning-level chemical that may cause skin, eye, and respiratory

irritation.[1]

» Always handle the compound and its solutions in a well-ventilated area or chemical fume
hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,
and a lab coat.

Visualizations
Signaling Pathway of MIND4-17 Action
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Caption: Mechanism of MIND4-17-induced NRF2 pathway activation.
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Experimental Workflow: Stock Preparation to Cell-Based
Assay

1. Weigh MIND4-17
(e.g., 4.05 mg)

A4

2. Add appropriate volume
of DMSO (e.g., 1 mL)

Y

3. Vortex to dissolve
(Warm to 37°C if needed)

Is solution clear?

4. Aliquot into
single-use tubes

5. Store at -20°C

6. Prepare working solution
in cell culture medium

Y

7. Treat cells with MIND4-17
(e.g., 0.1-10 pM)

A4

8. Analyze NRF2 activation
(e.g., Western Blot for HO-1)
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Caption: Workflow for preparing and using MIND4-17 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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